A recent analysis by Stylianou et al. (2021) estimated the impact of small dietary changes in the consumption of individual foods on human health and the environment, expressed as minutes of healthy life lost or gained daily combined with dietary carbon footprints. While an appealing concept given its simplistic interpretation, we aim to draw the attention of nLCA practitioners and developers to the significant limitations and uncertainties of this analysis, based on existing evidence. Stylianou's approach produces results that fail to recognize the importance of essential nutrient density and the risks associated with ultra-processed foods, added sugar, and refined starches. The novel impact assessment undoubtedly brings a new perspective to the growing field of nutritional Life Cycle Assessment. However, the authors neglect numerous methodological limitations, fail to direct the readers' attention to (mis)interpretation risks, and draw highly definitive recommendations aiming to directly influence consumer choices and policymaking. Due to extensive data limitations and associated uncertainties in extant databases (both environmental and nutritional), we recommend caution in the use of this (or any other) food classification system to inform consumer behavior, front-of-package labelling, policies, and programs.

The study on carbon emissions and air pollutants in Chinese cities is typical and representative, providing valuable insights and references for carbon reduction and environmental governance in cities around the world. This study is the first to apply scale borrowing to the environmental field, taking into account the synergistic effects of greenhouse gases and air pollution, and to innovatively explore the effects of scale borrowing on them. Using a panel data for 295 Chinese cities from 2005 to 2020 to measure their scale borrowing, the spatial correlation of particulate matter (PM2.5) and carbon dioxide (CO2) was evaluated using the Moran index. The spillover effects of scale borrowing and other driving factors on PM2.5 and CO2 were investigated using a spatial Durbin model. The results revealed that borrowing population size has steadily increased, with the average value rising from 165.85 in 2005 to 186.39 in 2020, and the distribution is high in the east and low in the west, clustered in the North China Plain and the middle and lower reaches of the Yangtze River. Borrowing economic activity density varies considerably from year to year, showing an overall “M-shaped” characteristic with 2012 as the inflection point. Borrowing advanced functions is more stable, with the average value increasing by 29.25% from 0.0489 to 0.0632. The effect of scale borrowing on local PM2.5 is significant, with borrowing population size reducing PM2.5 emissions while increasing carbon emissions in neighbouring cities. Borrowing economic activity density has a positive effect on local PM2.5 emissions and CO2 emissions in neighbouring cities. Borrowing advanced functions not only reduces local PM2.5 emissions by influencing the spatial division of functions in cities, but also mitigates air pollution in neighbouring cities. The analysis of the spillover effect indicated that the indirect effect is greater than the direct effect of driving factors, signifying that cooperative efforts across cities to avoid and co-control PM2.5 and CO2 will have a considerable positive impact on ambient air quality.

This article constructs a dataset of Chinese industrial firms between 2005 and 2010 to investigate the influence of fintech developments on the coal consumption of Chinese firms. Results reveal a significant negative correlation between Fintech and firms' coal consumption. By addressing the potential endogeneity, controlling city-level variables and interactive fixed effects, and testing the unobservable bias, the benchmark results are robust to the above alternative identification strategies. Furthermore, this article investigates the potential mechanisms and finds that Fintech can be negatively connected with coal consumption at firms by elevating export and innovation performance. Finally, this article examines the heterogeneous effects of fintech development and discovers the reduction effect of fintech development on the coal consumption of firms, which is greater for young firms located in the central and eastern regions as well as for those located in regions with lower GDP growth, lower development of the tertiary sector, and a higher level of financial development. The results may contribute to China's carbon neutrality goal by 2060 and help policymakers make policies in the energy sector.

Urban green spaces (UGS) have been extensively studied for their psychological benefits to people. However, accurately assessing the quality of UGS, which is closely linked to human perception, remains challenging due to the complexity of this attribute. To address this gap, this study proposed a novel approach that uses comprehensive image-based metrics to evaluate multiple aspects of visual landscape quality (VLQ). These metrics were developed based on a theoretical framework of perceived sensory dimensions (PSD). We presented the meanings and calculation methods of metrics based on panoramic images. Additionally, we conducted an online survey to demonstrate the significant correlation between these metrics and the subjective perception of PSD. This study also proposed a new spatial mapping method to represent VLQ using these metrics, illustrated through a case study of the Singapore Botanic Gardens (SBG). We used analysis of variance to compare the distinctions between metrics naturalness, wildness, and GVI by selecting a few green spaces within the SBG. The approaches provide an innovative way to evaluate UGS visual quality using photographic imagery data, contributing to a more comprehensive understanding of the visual quality assessment of UGS.

Carbon dioxide (CO2) emissions from community-based consumption are a major contributor to global greenhouse gas emissions. However, little is understood about how demographic, socioeconomic, and household factors may contribute to community CO2 emissions variation. Using traditional regression methods to model community emissions does not discriminate which of these factors are responsible for CO2 emissions in high carbon emitting communities versus low carbon emitting communities, leading to policy development that does not consider emission variation across communities. To address this issue, we used quantile regression to model these effects on different quantiles of community emissions for 1451 communities across Canada and each province in 2015, respectively. The results showed that population, followed by affluence, were the most important variables affecting total community emissions, while affluence was the most important factor affecting per capita community emissions. However, the effect sizes were not consistent across quantiles, decreasing for population and increasing for affluence from low to high emission communities. Population density was significant across all communities except the lowest quantile communities, with the effect size increasing from smaller to larger communities. Additionally, our measure of poverty was significantly associated with increases in total and per capita emissions for all quantiles at the national level. Our finding that factors responsible for CO2 emissions varied across communities of different quantiles suggests that successful emission reduction policies must account for the diversity of community characteristics, particularly considering variation in population and affluence. Our study also shows poverty alleviation is an effective means for CO2 emission reduction and should be considered when adopting emission reduction policies.

Global loss of biodiversity has directly and indirectly been caused by human activities. Environmental Impact Assessment (EIA) attempts to address the loss of biodiversity caused by development projects, by avoiding, reducing or compensating the loss (in that order following the mitigation hierarchy approach). Evidence suggests that in practice the mitigation hierarchy is not always applied correctly, and that monitoring is frequently absent, or flawed, meaning that the success of the mitigation measures, and their associated biodiversity outcomes, remain unknown. However, there is no literature that has systematically examined the application of the mitigation hierarchy and assessed the effectiveness of associated monitoring in an EIA system. This study fills that gap using Chile as an example because of its high biodiversity setting, and ease of access to EIA-related data. The results indicate that the use of compensation measures exceeded what would be expected from correct implementation of the mitigation hierarchy, and that there was also some misclassification of the measures. Monitoring studies focused on inspecting implementation of mitigation measures rather than measuring biodiversity outcomes (meaning that mitigation effectiveness cannot be fully evaluated). Further, there was a focus on specific elements of ecosystems and lack of consideration for broader biodiversity implications. Thus, the findings raise some concerns over the ability of EIA to achieve its goals of zero net loss of biodiversity. We make suggestions to improve the mitigation and monitoring aspects of the EIA process in Chile and would suggest that the recommendations are likely to have wider relevance to other jurisdictions.

An accurate assessment of wind and solar resources is important for China's future transition to clean energy and the achievement of its carbon-neutrality goals. Based on climate data, geographical information, and the latest technical and economic information, this work estimates the total technical and economic potential of wind and solar power in China and their distribution by province. The main conclusions drawn by analyzing the spatial distribution and temporal evolution of the potential of wind and solar energy are as follows. (1) Both wind and solar energy have sufficient technical potential to support China's vision of carbon neutrality by 2060. (2) The potential is unevenly distributed spatially and is more concentrated in western and northern China, away from demand centers, with Xinjiang and Inner Mongolia accounting for >76% of the total technical potential of onshore wind and solar energy. The offshore wind potential is fairly equally distributed in coastal provinces. (3) In the near-to-medium term (5–10 years), fully utilized local wind and solar resources could help to meet the requirements of the non-hydro Renewable Portfolio Standard (RPS), and could significantly ease the urgency of building long-distance cross-province power transmission lines. For provinces with below-average RPS targets, the suggested non-hydro RPS targets could be further enhanced. (4) In the long term, the construction of adequate west-east and south-north transmission lines will remain essential to the construction of a national carbon-neutral power system.

Pro-environmental behaviours have been studied extensively in the economic literature, with particular regard to the effects induced by unemployment. A key element that was little investigated in previous contributions consists in intrahousehold dynamics. This work provides a novel microeconomic framework describing the interaction between economic cycle and intrahousehold time allocation that is ultimately responsible for the adoption of pro-environmental behaviours. Intrahousehold differences in productivity represent a key assumption in this framework. The theoretical model is then tested empirically on recent Italian observations using Data Envelopment Analysis. Our results indicate that the most efficient allocations are attained in periods when joint drops in unemployment and female labour market participation (added worker effect) lead to intrahousehold specialisation.

Equitable and effective allocation of provincial carbon allowances is the key to achieving carbon peaking and carbon neutrality targets and addressing the prominent issue of resource and environmental constraints, while reasonable coupling of equity and efficiency is its prerequisite. The study first assessed the effectiveness of the mainstream allocation methods when applied to the building sector. Then, Monte Carlo simulation is used to properly couple the principles of equity and efficiency in the process of carbon allowance allocation in the building sector, and on this basis, a novel Allocation method of Regional Carbon Allowance in Building sector (ARCAB) is constructed to provide an inter-provincial allocation scheme of building carbon emission allowances in 2030 for China. The results show that the mainstream allocation methods are not applicable to the building sector, and their allocation results often appear the phenomenon of “low-hanging fruit” or “high-hanging fruit”. In addition, the coupling degree of equity-efficiency is 12% in China's 2030 allocation scheme, indicating that provincial governments should formulate more stringent carbon reduction policies to achieve this goal. The proposed ARCAB and our findings can assist decision-makers to formulate reasonable carbon allowances and differentiated emission-reduction strategies and will be of national and global significance.

As the demand for critical minerals required for solar photovoltaics (PV) technology continues to expand, there has been an increasing concern about supply risks of critical minerals, especially for large solar PV equipment manufacturers. Although supply risk has become a prominent issue, few studies were conducted on the supply risks of critical minerals from the perspective of multi-nations and the internal correlation between supply risks and economic variables. To this end, this study conducted a comparative analysis of the supply risks of chromium and gallium between China, the United States (US) and India from 2008 to 2020 and analyzed the impact of supply risks on the competitive advantage of solar PV industry by econometric models. The results indicate that: (1) For chromium, the fluctuation trends of their supply risks in China and the US are similarly stable (high risk), which are mainly affected by resource security risk and geopolitical risk, while India's supply risk fluctuates greatly with a relatively low supply risk. (2) For gallium, the supply risk of China is lower than that of the US and India, and there are obvious differences in supply risks in the three countries. (3) Resource security risk and geopolitical risk of chromium and resource security risk of gallium all have significant negative impacts on the industrial competitive advantage, and this impact varies greatly among countries.